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Compound of Interest

Compound Name: vU0134992

Cat. No.: B15586153

For laboratory professionals, including researchers, scientists, and drug development experts,
the responsible disposal of chemical waste is critical for ensuring a safe environment and
regulatory compliance. This guide provides detailed procedures for the proper disposal of
VU0134992, a Kir4.1 potassium channel blocker. Although a specific Safety Data Sheet (SDS)
for VU0134992 is not publicly available, its classification as a brominated organic compound
dictates that disposal should follow established protocols for this chemical class.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of VU0134992 is provided below.

Property Value
2-(2-bromo-4-isopropylphenoxy)-N-(2,2,6,6-

IUPAC Name ( _ .p. PyIP y). (
tetramethylpiperidin-4-yl)acetamide

Molecular Formula C20H31BrN202[2][3]

Molecular Weight 411.38 g/mol [2][3]

CAS Number 755002-90-5[2][3]

B Soluble to 100 mM in DMSO and 100 mM in

Solubility
ethanol.[3]

Storage Store at -20°C.[3]

Purity >98%][ 3]
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Pre-Disposal and Handling Considerations

Before initiating any experiment involving VU0134992, a comprehensive waste disposal plan
must be established.[1] Adherence to the following handling procedures is essential to

minimize exposure and prevent contamination.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a laboratory coat, when handling VU0134992.[1]

Ventilation: All work with VU0134992 should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to prevent the inhalation of dust or aerosols.[1]

Spill Management: In the event of a spill, the area should be isolated immediately. Follow
your institution's established spill cleanup procedures for hazardous organic compounds.[1]

Experimental Protocol: Waste Segregation and
Collection

Proper segregation of chemical waste is a crucial step for safe and compliant disposal.[1] The

following protocol outlines the steps for segregating and collecting VU0134992 waste.

Designated Waste Container: Collect all VU0134992 waste in a designated, properly labeled
hazardous waste container.[1]

Avoid Mixing Waste Streams: Do not mix VU0134992 waste with other waste streams unless
explicitly permitted by your Environmental Health and Safety (EHS) department.
Halogenated organic compounds must be kept separate from non-halogenated solvents.[1]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "VU0134992, 2-(2-Bromo-4-isopropylphenoxy)-N-(2,2,6,6-
tetramethylpiperidin-4-yl)acetamide”. Include any other information required by your
institution.[1]

Secure Sealing: Ensure the waste container is kept tightly sealed when not in use to prevent
the release of vapors.[1]
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The table below summarizes the key aspects of waste segregation for different forms of
VU0134992 waste.[1]

Waste Type Container Labeling Requirements
Labeled, sealed, and "Hazardous Waste,"

Solid VU0134992 compatible solid waste "VU0134992," and full
container. chemical name.

"Hazardous Waste,"
"VU0134992," full chemical

name, and solvent

Labeled, sealed, and
Solutions of VU0134992 compatible liquid waste

container. -
composition.

) "Hazardous Waste,"
) Labeled, sealed solid waste .
Contaminated Labware ) "VU0134992 Contaminated
container. .
Debris."

Final Disposal Procedures

The ultimate disposal of VU0134992 waste will be managed by your institution's EHS
department or a licensed hazardous waste disposal contractor. The most prevalent disposal
method for halogenated organic compounds is high-temperature incineration at a permitted
facility.[1] This process is engineered to completely destroy the organic molecule and capture
any hazardous byproducts.

Important: Never dispose of VU0134992 down the drain or in regular trash.[1] Empty
containers that previously held VU0134992 are also to be treated as hazardous waste. Federal
regulations may necessitate triple rinsing the container with a suitable solvent, with the rinsate
collected and disposed of as hazardous waste.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of VU0134992.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15586153?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_VU0134992_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15586153?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_VU0134992_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15586153?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_VU0134992_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15586153?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_VU0134992_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15586153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing
[ Start: Handling VU0134992 j

Wear Appropriate PPE Work in a Well-Ventilated Area
(Goggles, Gloves, Lab Coat) (Chemical Fume Hood)
[ Generate VU0134992 Waste j

'

Segregate Waste

Solid i_iquid Contaminated

[ Solid VU0134992 [ VU0134992 Solutions j [ Contaminated Labware j

)
) I
DN

Store Sealed Waste Container
in Designated Area

S
'

[ )
'

[ End: Proper Disposal Complete j

Click to download full resolution via product page

VU0134992 Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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